Cas no 1955498-62-0 ((2-methyl-4-piperidyl)methanol;hydrochloride)

• Product Name: (2-methyl-4-piperidyl)methanol;hydrochloride
• CAS No: 1955498-62-0
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD28506087
• CID: 5104712
• PubChem ID: 122199374
• Update Time: 2026-03-03

(2-methyl-4-piperidyl)methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methylpiperidin-4-yl)methanol hydrochloride
• (2-methyl-4-piperidyl)methanol;hydrochloride

• MDL： MFCD28506087
• Inchi： 1S/C7H15NO.ClH/c1-6-4-7(5-9)2-3-8-6;/h6-9H,2-5H2,1H3;1H
• InChI Key： VYOVQUIZCUZVPH-UHFFFAOYSA-N
• SMILES： C(C1CCNC(C)C1)O.Cl

Additional information on (2-methyl-4-piperidyl)methanol;hydrochloride

Introduction to (2-methyl-4-piperidyl)methanol;hydrochloride (CAS No. 1955498-62-0)

The compound (2-methyl-4-piperidyl)methanol;hydrochloride, identified by its CAS number 1955498-62-0, represents a significant area of interest in the field of pharmaceutical chemistry and drug development. This compound, featuring a piperidine ring with specific functional groups, has garnered attention due to its potential applications in medicinal chemistry and the synthesis of novel therapeutic agents.

In recent years, the exploration of piperidine derivatives has expanded considerably, driven by their diverse pharmacological properties and structural versatility. The presence of a hydrochloride salt form indicates that the compound is designed for enhanced solubility and bioavailability, which are critical factors in drug formulation and delivery. The hydrochloride modification not only improves the compound's solubility in water but also enhances its stability, making it a promising candidate for further investigation.

One of the most compelling aspects of (2-methyl-4-piperidyl)methanol;hydrochloride is its potential role in the development of central nervous system (CNS) drugs. Piperidine derivatives are well-known for their ability to interact with various neurotransmitter systems, making them valuable scaffolds for compounds targeting neurological disorders. Research has shown that modifications within the piperidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

Recent studies have highlighted the importance of (2-methyl-4-piperidyl)methanol;hydrochloride in the synthesis of molecules with potential antidepressant and anxiolytic effects. The structural features of this compound allow it to modulate key receptors involved in mood regulation, such as serotonin receptors. This has opened up new avenues for developing treatments for conditions like depression and anxiety disorders, where traditional therapies may have limitations.

The hydrochloride salt form of this compound also plays a crucial role in its pharmacological activity. The chloride ion can influence the compound's interactions with biological targets, potentially enhancing its efficacy or selectivity. This is particularly important in drug development, where optimizing interactions with biological targets can lead to more effective and safer medications.

In addition to its potential in CNS disorders, (2-methyl-4-piperidyl)methanol;hydrochloride has shown promise in other therapeutic areas. Its structural framework can be modified to explore its suitability for antipsychotic, anticonvulsant, and even analgesic applications. The flexibility of piperidine derivatives allows chemists to design molecules that can interact with multiple targets simultaneously, providing a multifaceted approach to treating complex diseases.

The synthesis of (2-methyl-4-piperidyl)methanol;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired piperidine core. The introduction of the hydroxymethyl group at the 2-position and subsequent salt formation with hydrochloric acid are critical steps that define the compound's final structure.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interactions with relevant receptors and enzymes, providing insights into its mechanism of action. In vivo studies have further validated its potential by demonstrating efficacy in animal models of depression and anxiety. These preclinical findings have laid the groundwork for future clinical trials aimed at evaluating its safety and efficacy in humans.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of (2-methyl-4-piperidyl)methanol;hydrochloride exemplifies how advancements in synthetic chemistry can lead to the discovery of new therapeutic agents with significant clinical implications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.

The future prospects for (2-methyl-4-piperidyl)methanol;hydrochloride are promising, with ongoing studies exploring its potential as a lead compound for drug development. Innovations in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid identification of novel derivatives with enhanced properties. Additionally, collaborations between academic institutions and pharmaceutical companies will be essential in translating preclinical findings into tangible therapeutic benefits for patients.